Cas no 1334147-47-5 (3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine)

• Product Name: 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine
• CAS No: 1334147-47-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD19982474
• CID: 4588964
• PubChem ID: 54594803
• Update Time: 2025-05-22

3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-N,2,2-trimethylcyclobutan-1-amine
• NE20689
• AKOS013894221
• 3-Ethoxy-N,2,2-trimethylcyclobutanamine
• SY194543
• P19763
• EN300-83054
• CS-0183964
• 1334147-47-5
• AS-79441
• MFCD19982474
• 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine

• MDL： MFCD19982474
• Inchi： 1S/C9H19NO/c1-5-11-8-6-7(10-4)9(8,2)3/h7-8,10H,5-6H2,1-4H3
• InChI Key： BRIAXAVVOHZGCK-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C1(C)C)NC

Computed Properties

• Exact Mass: 157.146664230 g/mol
• Monoisotopic Mass: 157.146664230 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3
• Molecular Weight: 157.25

Additional information on 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine

3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine

3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine (CAS No. 1334147-47-5) is a specialized organic compound with a unique structure that combines a cyclobutane ring with an ethoxy group and a trimethylamino substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine is characterized by a four-membered cyclobutane ring system, which is known for its inherent strain and reactivity. The ethoxy group (-OCH₂CH₃) attached at the 3-position of the ring introduces additional electronic effects and enhances the compound's solubility in organic solvents. The trimethylamino group (-N(CH₃)₂) at the 1-position contributes to the compound's basicity and ability to form stable complexes with metal ions.

Recent studies have highlighted the importance of cyclobutanamines like 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine in medicinal chemistry. Researchers have explored their potential as building blocks for drug development due to their ability to act as templates for complex molecular architectures. For instance, the strained cyclobutane ring can serve as a rigid scaffold for constructing bioactive molecules with specific stereochemical properties.

The synthesis of 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the alkylation of amines with epoxides or other electrophilic reagents followed by cyclization steps to form the cyclobutane ring. The optimization of these reaction pathways has been a focus of recent research efforts to improve scalability and reduce production costs.

In terms of applications, 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine has shown promise in catalysis and polymer chemistry. Its ability to coordinate with metal centers makes it a valuable ligand in transition metal-catalyzed reactions. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as coordination polymers and metalloorganic frameworks (MOFs).

From an environmental standpoint, the development of sustainable synthetic routes for 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine is crucial to minimize its ecological footprint. Researchers are exploring green chemistry approaches that utilize renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 3-Ethoxy-N,2,2-trimethylcyclobutan-1-amine (CAS No. 1334147-47-5) represents an exciting area of research with diverse applications across multiple disciplines. Its unique chemical properties and versatile structure continue to inspire innovative uses in both academic and industrial settings.